Cas no 2648933-34-8 ((2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)propanoic acid)

• Product Name: (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)propanoic acid
• CAS No: 2648933-34-8
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6040998
• PubChem ID: 165510874
• Update Time: 2025-05-22

(2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)propanoic acid
• EN300-1554700
• 2648933-34-8
• (2S)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl}formamido)propanoic acid

• Inchi： 1S/C24H26N2O6/c1-14(23(28)29)26-22(27)15-10-16(31-12-15)11-25-24(30)32-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,14-16,21H,10-13H2,1H3,(H,25,30)(H,26,27)(H,28,29)/t14-,15?,16?/m0/s1
• InChI Key： GYFDXEZDJOZUCA-FHERZECASA-N
• SMILES： O1CC(C(N[C@H](C(=O)O)C)=O)CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)propanoic acid

Comprehensive Analysis of (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)propanoic acid (CAS No. 2648933-34-8)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)propanoic acid (CAS No. 2648933-34-8) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. Researchers and industry professionals frequently search for terms like "Fmoc peptide synthesis", "CAS 2648933-34-8 applications", and "peptide coupling reagents", highlighting the growing demand for specialized building blocks in this domain.

The structural complexity of (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)propanoic acid underscores its utility in creating peptide chains with high precision. The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for amines, enabling selective deprotection under mild basic conditions—a critical feature for modern peptide synthesis. This aligns with current trends in green chemistry, where researchers prioritize reagents that minimize environmental impact while maintaining efficiency. Searches for "sustainable peptide synthesis methods" and "Fmoc deprotection optimization" reflect this shift in focus.

From a biochemical perspective, the compound's oxolane (tetrahydrofuran) ring contributes to its conformational stability, making it valuable for designing peptidomimetics—molecules that mimic natural peptides but with enhanced metabolic stability. This property resonates with trending topics like "oral bioavailability of peptide drugs" and "peptide-based therapeutics", which dominate discussions in pharmaceutical forums. The presence of both carboxylic acid and amide functionalities allows for versatile coupling reactions, addressing common search queries such as "side chain protection strategies" and "C-terminal modification techniques".

Analytical characterization of CAS No. 2648933-34-8 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently searched alongside "peptide purity assessment". The compound's chiral center at the (2S)-position necessitates strict stereochemical control during synthesis—a subject often explored under search terms like "enantioselective amino acid derivatives". These analytical considerations are crucial for quality control in GMP-compliant peptide production, another high-traffic keyword in pharmaceutical manufacturing circles.

Emerging applications in targeted drug delivery systems have further amplified interest in this compound. Its structural features enable conjugation with drug molecules or nanoparticles, aligning with popular searches for "peptide-drug conjugates" and "nanocarrier functionalization". Additionally, the compound's compatibility with automated peptide synthesizers makes it relevant to discussions about "high-throughput peptide libraries"—a hot topic in combinatorial chemistry and personalized medicine research.

In conclusion, (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)propanoic acid represents a sophisticated tool in modern peptide science, bridging fundamental research and industrial applications. Its multifaceted chemistry addresses numerous contemporary challenges, from bioconjugation strategies to therapeutic peptide design, making CAS No. 2648933-34-8 a subject of enduring relevance in scientific literature and patent filings worldwide.